(E)-3-(furan-2-yl)-N'-(4-methylbenzylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-(furan-2-yl)-N-[(E)-(4-methylphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C16H14N4O2/c1-11-4-6-12(7-5-11)10-17-20-16(21)14-9-13(18-19-14)15-3-2-8-22-15/h2-10H,1H3,(H,18,19)(H,20,21)/b17-10+
• InChI Key: SWJUOYRRACRFKN-LICLKQGHSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=NNC(=O)C2=NNC(=C2)C3=CC=CO3
• Isomeric SMILES: CC1=CC=C(C=C1)/C=N/NC(=O)C2=NNC(=C2)C3=CC=CO3
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol
• CAS No.: 307323-08-6

Description

(E)-3-(furan-2-yl)-N'-(4-methylbenzylidene)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C16H14N4O2 and its molecular weight is 294.314. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

Compounds with structures similar to "(E)-3-(furan-2-yl)-N'-(4-methylbenzylidene)-1H-pyrazole-5-carbohydrazide" have been synthesized and characterized using a variety of spectroscopic methods, including FT-IR, NMR, and single-crystal X-ray diffraction. These compounds are often studied for their electronic properties, stability in different media, and the nature of their interactions with proteins, which could hint at potential biomedical applications. For example, the synthesis and characterization of (E)-N'-(4-methoxybenzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide revealed insights into its potential as an anti-diabetic agent through molecular docking studies (Karrouchi et al., 2021).

Potential Applications in Medicinal Chemistry

• Antimicrobial Activity : Compounds derived from furan-2-carbohydrazides have been evaluated for their antimicrobial properties. For instance, novel 2-substituted-3-methylbenzofuran derivatives synthesized from 3-methylbenzofuran-2-carbohydrazide showed significant activity against various fungal and bacterial species (Abdel‐Aziz et al., 2009).

• Anticancer Activity : Some pyridine and thioamide derivatives, obtained from reactions involving furan-2-yl compounds, have demonstrated cytotoxicity against cancer cell lines, including the MCF-7 breast cancer cell line (Zaki et al., 2018).

• Antidiabetic and Antioxidant Activities : In a study focusing on the synthesis and biological evaluation of related pyrazole derivatives, in vitro antidiabetic and antioxidant activities were observed, suggesting the potential for these compounds in managing diabetes and oxidative stress (Karrouchi et al., 2020).

Mechanism of Action

Furan

Furan is a class of organic compounds characterized by a ring structure composed of one oxygen atom and four carbon atoms . It is a colorless, volatile, and somewhat toxic liquid that boils at 31.36° C . Furan is usually converted by hydrogenation to tetrahydrofuran, which is used as a solvent and for the production of adipic acid and hexamethylenediamine, the raw materials for nylon-6,6 .